6-cyclopropyl-2-(1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-1-oxopropan-2-yl)pyridazin-3(2H)-one
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Description
6-cyclopropyl-2-(1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-1-oxopropan-2-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C17H24N4O4S and its molecular weight is 380.46. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antimalarial Activities
Sulfonamide and amide derivatives of piperazine, incorporating imidazo[1,2-b]pyridazine moieties, have been synthesized and evaluated for their biological activities. These compounds have shown promising in vitro antimicrobial activity against both gram-positive and gram-negative bacteria (Bacillus subtilis, Staphylococcus aureus, Pseudomonas fluorescens, Escherichia coli) as well as antifungal and antimalarial activities. The structural features integral to these activities include the piperazine ring and the imidazo[1,2-b]pyridazine moiety, suggesting that related compounds could potentially be harnessed for developing new antimicrobial agents (A. Bhatt, R. Kant, R. Singh, 2016).
Antifungal Applications
Another area of interest is the development of pyridazinone derivatives as β-1,3-glucan synthase inhibitors. These compounds, including modifications of the pyridazinone core, have been studied for their ability to inhibit fungal growth, particularly targeting Candida species. This research avenue demonstrates the potential of pyridazinone and related compounds in addressing fungal infections, offering a foundation for further investigation into similar molecules for antifungal applications (P. Ting et al., 2011).
Anticancer Properties
Research on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives has revealed their potential antiproliferative activity against human cancer cell lines. These findings indicate the possibility of leveraging the structural attributes of such compounds in the design of new anticancer agents. The exploration of these derivatives underscores the importance of structural modification in enhancing biological activity, which could be applicable to the research and development of novel therapeutic agents with improved efficacy (L. Mallesha et al., 2012).
Properties
IUPAC Name |
6-cyclopropyl-2-[1-(4-cyclopropylsulfonylpiperazin-1-yl)-1-oxopropan-2-yl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O4S/c1-12(21-16(22)7-6-15(18-21)13-2-3-13)17(23)19-8-10-20(11-9-19)26(24,25)14-4-5-14/h6-7,12-14H,2-5,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTLFABNHHMEUOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)S(=O)(=O)C2CC2)N3C(=O)C=CC(=N3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.